Cas no 5410-98-0 (5-nitro-2-phenoxyaniline)

• Product Name: 5-nitro-2-phenoxyaniline
• CAS No: 5410-98-0
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 939757
• PubChem ID: 223328
• Update Time: 2025-04-19

5-nitro-2-phenoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-phenoxyaniline
• 1-Phenoxy-2-amino-4-nitro-benzol
• 5-nitro-2-phenoxy-aniline
• AC1L5CH5
• AC1Q20XI
• AR-1G9112
• CTK4J9640
• NSC10866
• 5-nitro-2-phenoxyphenylamine
• AKOS011797771
• NSC-10866
• 2-amino-4 -nitrodiphenyl ether
• NSC 10866
• 5410-98-0
• A833671
• DTXSID50278974

• Inchi： 1S/C12H10N2O3/c13-11-8-9(14(15)16)6-7-12(11)17-10-4-2-1-3-5-10/h1-8H,13H2
• InChI Key： JLDQORDBQQXPCI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.0692
• Monoisotopic Mass: 230.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.322
• Boiling Point: 366.6°C at 760 mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.649
• PSA: 78.39
• LogP: 4.07370